Cas no 112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI))

Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) structure
112028-42-9 structure
Product Name:Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
CAS No:112028-42-9
Molecular Formula:C33H41N5O16
Molecular Weight:763.702540000001
CID:153762
PubChem ID:130698

Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Properties

Names and Identifiers

    • Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
    • ethyleneglycol bis(succinimidyl succinate)hydroxyethylethylenediamine triacetic acid
    • Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)...
    • Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-di
    • Egs-hed3A
    • Glycine, N-(2-(bis(carboxymethyl)amino)-3-(4-((((4-(2-(4-(2,5-dihydro-2,5-dioxy-1H-pyrrol-1-yl)-1,4-dioxobutoxy)ethoxy)-1,4-dioxobutyl)amino)acetyl)amino)phenyl)propyl)-N-(2-hydroxyethyl)-, (S)-
    • N-{(2S)-2-[bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-4-oxobutanoyl]glycyl}amino)
    • 112028-42-9
    • 2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-[[2-[[4-[2-[4-(2,5-dioxopyrrol-1-yl)-4-oxobutanoyl]oxyethoxy]-4-oxobutanoyl]amino]acetyl]amino]phenyl]propyl]-(2-hydroxyethyl)amino]acetic acid
    • DTXSID60920654
    • N-{2-[Bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-1-hydroxy-4-oxobutylidene]glycyl}amino)phenyl]propyl}-N-(2-hydroxyethyl)glycine
    • InChIKey: YVWHQQRSCBAMFB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C33H41N5O16/c39-12-11-36(18-29(45)46)17-23(37(19-30(47)48)20-31(49)50)15-21-1-3-22(4-2-21)35-25(41)16-34-24(40)5-9-32(51)53-13-14-54-33(52)10-8-28(44)38-26(42)6-7-27(38)43/h1-4,6-7,23,39H,5,8-20H2,(H,34,40)(H,35,41)(H,45,46)(H,47,48)(H,49,50)
    • SMILES: OCCN(CC(N(CC(=O)O)CC(=O)O)CC1C=CC(NC(CNC(CCC(OCCOC(CCC(N2C(=O)C=CC2=O)=O)=O)=O)=O)=O)=CC=1)CC(=O)O

Computed Properties

  • Exact Mass: 763.25493
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 18
  • Rotatable Bond Count: 27
  • Monoisotopic Mass: 763.25483024g/mol
  • Heavy Atom Count: 54
  • Complexity: 1390
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -7.1
  • Topological Polar Surface Area: 304Ų

Experimental Properties

  • PSA: 303.86

Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Related Literature

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